

The Discovery and Enduring Legacy of Amphotericin B: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Amb, (+-)-*
CAS No.: *1863066-06-1*
Cat. No.: *B15723088*

[Get Quote](#)

Introduction

For over six decades, Amphotericin B has been a cornerstone in the treatment of life-threatening systemic fungal infections. Its discovery marked a pivotal moment in the fight against invasive mycoses, offering the first effective therapeutic option for a range of devastating diseases. This in-depth technical guide provides a comprehensive overview of the discovery, history, and core scientific principles underlying Amphotericin B, tailored for researchers, scientists, and drug development professionals. We will delve into the key experiments that led to its isolation and characterization, its unique mechanism of action, and its ongoing relevance in clinical practice.

Discovery and Historical Perspective

Amphotericin B was first isolated in 1955 by a team of scientists at the Squibb Institute for Medical Research.^[1] The discovery stemmed from the screening of soil microorganisms for antifungal activity. A culture of an actinomycete, later identified as *Streptomyces nodosus*, was isolated from a soil sample collected in the Orinoco River region of Venezuela.^{[1][2]} This particular strain was found to produce two antifungal compounds, designated Amphotericin A

and Amphotericin B. Further investigation revealed that Amphotericin B possessed superior antifungal activity and it was subsequently selected for further development.[1]


Introduced into medical use in 1958, Amphotericin B quickly became the "gold standard" for treating invasive fungal infections, a status it held for several decades until the advent of azole antifungals in the early 1980s.[1][2] Its broad spectrum of activity and low rate of induced resistance have ensured its continued use in the clinical setting for severe mycoses.[2]

Mechanism of Action

The primary mechanism of action of Amphotericin B is its ability to selectively bind to ergosterol, a principal sterol component of fungal cell membranes. This interaction is the foundation of its antifungal activity. Upon binding, Amphotericin B molecules assemble to form transmembrane channels or pores.[1][3][4][5] This pore formation disrupts the integrity of the fungal cell membrane, leading to a rapid leakage of essential intracellular monovalent ions, such as potassium (K^+), sodium (Na^+), hydrogen (H^+), and chloride (Cl^-).[1][4] The resulting ionic imbalance ultimately leads to fungal cell death.[1][4]

While Amphotericin B has a higher affinity for ergosterol, it can also bind to cholesterol, the predominant sterol in mammalian cell membranes. This interaction is the basis for its dose-limiting toxicity in humans, particularly nephrotoxicity.[3]

A secondary mechanism of action that contributes to the antifungal efficacy of Amphotericin B is the induction of oxidative stress within the fungal cell.[1][3] The drug is believed to generate reactive oxygen species, leading to oxidative damage to cellular components and further contributing to cell death.[3]



[Click to download full resolution via product page](#)

Mechanism of action of Amphotericin B.

Quantitative Data: In Vitro Antifungal Activity

The in vitro efficacy of Amphotericin B is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. The following tables summarize the MIC ranges, MIC₅₀ (the concentration that inhibits 50% of isolates), and MIC₉₀ (the concentration that inhibits 90% of isolates) of Amphotericin B against various clinically important fungal pathogens.

Table 1: Amphotericin B MICs for Candida Species

Candida Species	MIC Range (µg/mL)	MIC ₅₀ (µg/mL)	MIC ₉₀ (µg/mL)
C. albicans	0.125 - 1	0.25	0.5
C. glabrata	0.25 - 2	0.5 - 1	1 - 2
C. parapsilosis	0.125 - 1	0.25 - 0.5	0.5 - 1
C. tropicalis	0.125 - 1	0.25	0.5
C. krusei	0.25 - 2	0.5	1

Data compiled from multiple sources.[\[6\]](#)[\[7\]](#)[\[8\]](#)[\[9\]](#)[\[10\]](#)

Table 2: Amphotericin B MICs for Aspergillus Species

Aspergillus Species	MIC Range (µg/mL)	MIC ₅₀ (µg/mL)	MIC ₉₀ (µg/mL)
A. fumigatus	0.12 - 2	0.5 - 1	1 - 2
A. flavus	0.25 - 2	1	2
A. niger	0.25 - 2	1	2
A. terreus	0.5 - ≥8	1 - 2	2 - ≥8

Data compiled from multiple sources.[\[1\]](#)[\[2\]](#)[\[3\]](#)[\[4\]](#)[\[11\]](#)

Table 3: Amphotericin B MICs for Other Clinically Relevant Fungi

Fungus	MIC Range (µg/mL)	MIC ₅₀ (µg/mL)	MIC ₉₀ (µg/mL)
Cryptococcus neoformans	0.05 - 1	0.25 - 0.5	0.5 - 1
Zygomycetes (e.g., Rhizopus, Mucor)	0.06 - >16	0.25 - 1	1 - 4

Data compiled from multiple sources.[\[5\]](#)[\[12\]](#)[\[13\]](#)[\[14\]](#)[\[15\]](#)[\[16\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#)[\[20\]](#)

Key Experimental Protocols

The discovery and development of Amphotericin B involved a series of meticulous experimental procedures, from the initial isolation of the producing organism to the elucidation of its complex chemical structure.

Isolation of Amphotericin B from *Streptomyces nodosus*

Fermentation

The production of Amphotericin B is achieved through the fermentation of *Streptomyces nodosus*. While specific industrial protocols are proprietary, the general methodology involves the following steps:

- **Inoculum Preparation:** A pure culture of *Streptomyces nodosus* is grown in a suitable seed medium to generate a sufficient biomass for inoculation of the production fermenter.
- **Fermentation:** The seed culture is transferred to a large-scale fermenter containing a production medium rich in carbon and nitrogen sources. The fermentation is carried out under controlled conditions of temperature, pH, and aeration to maximize the yield of Amphotericin B.
- **Extraction of the Fermentation Broth:** After an optimal fermentation period, the broth containing the produced Amphotericin B is harvested. The first step in extraction often

involves adjusting the pH of the broth and using a suitable solvent, such as n-butanol or methyl isobutyl ketone, to extract the polyene complex.

- Purification: The crude extract is then subjected to a series of purification steps. These may include:
 - Solvent partitioning: To separate Amphotericin A and B based on their differential solubilities.
 - Crystallization: The crude Amphotericin B is dissolved in a suitable solvent (e.g., dimethylformamide) and then precipitated by the addition of a non-solvent to obtain crystalline material.
 - Chromatography: Techniques such as column chromatography or high-performance liquid chromatography (HPLC) can be employed for final purification to yield highly pure Amphotericin B.

Structure Elucidation by X-ray Crystallography

The absolute stereostructure of Amphotericin B was definitively determined in 1970 through X-ray crystallographic analysis of its N-iodoacetyl derivative. The general protocol for such a determination includes:


- Derivatization: Amphotericin B is chemically modified to introduce a heavy atom, in this case, iodine, by reacting it with iodoacetic anhydride. The heavy atom facilitates the solution of the phase problem in X-ray crystallography.
- Crystallization: Single crystals of the N-iodoacetylamphotericin B derivative suitable for X-ray diffraction are grown. This is a critical and often challenging step, requiring the slow evaporation of a solvent from a saturated solution of the compound.
- X-ray Diffraction Data Collection: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern, consisting of a series of spots of varying intensities, is recorded on a detector as the crystal is rotated.
- Data Processing and Structure Solution: The positions and intensities of the diffraction spots are indexed and integrated. The phase information is determined using methods such as

Patterson or direct methods, aided by the presence of the heavy iodine atom.

- **Structure Refinement:** An initial model of the molecule is built into the electron density map and refined using least-squares methods to obtain the final, high-resolution three-dimensional structure.

Total Synthesis of (+-)-Amphotericin B

The first total synthesis of the naturally occurring enantiomer of Amphotericin B was a landmark achievement in organic chemistry, accomplished by K. C. Nicolaou and his group in 1987. The synthesis was a convergent one, involving the preparation of key fragments that were then coupled and elaborated to the final molecule. A simplified overview of the retrosynthetic analysis is presented below.



[Click to download full resolution via product page](#)

Simplified retrosynthetic analysis of Amphotericin B.

Antifungal Susceptibility Testing: Broth Microdilution Method (CLSI M27-A3)


The Clinical and Laboratory Standards Institute (CLSI) M27-A3 document provides a standardized reference method for broth microdilution antifungal susceptibility testing of yeasts.

- **Preparation of Antifungal Agent:** A stock solution of Amphotericin B is prepared in a suitable solvent (e.g., dimethyl sulfoxide) and then serially diluted in RPMI 1640 medium to achieve a range of final concentrations in microtiter plates.

- **Inoculum Preparation:** The fungal isolate to be tested is grown on an appropriate agar medium. A suspension of the fungal cells is prepared in sterile saline and adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted in RPMI 1640 medium to achieve a standardized final inoculum concentration.
- **Inoculation and Incubation:** The wells of the microtiter plate containing the serially diluted Amphotericin B are inoculated with the standardized fungal suspension. The plate is then incubated at 35°C for 24 to 48 hours.
- **Reading of Results:** The MIC is determined as the lowest concentration of Amphotericin B that causes a prominent decrease in turbidity (i.e., inhibits visible growth) compared to the drug-free growth control well.

Experimental and Discovery Workflow

The discovery of a natural product antibiotic like Amphotericin B follows a general workflow from initial screening to clinical application.



[Click to download full resolution via product page](#)

General workflow for the discovery of Amphotericin B.

Conclusion

The discovery of Amphotericin B from a soil-dwelling bacterium revolutionized the treatment of invasive fungal infections. Its unique mechanism of action, targeting the fungal cell membrane, has made it an indispensable tool in the infectious disease armamentarium for over half a century. While the development of newer, less toxic antifungal agents has provided alternative treatment options, Amphotericin B remains a critical therapy for many severe and life-threatening mycoses. The ongoing study of its complex structure and mechanism of action continues to provide valuable insights for the development of new and improved antifungal drugs. The history of Amphotericin B serves as a powerful testament to the importance of natural product discovery in addressing unmet medical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. academic.oup.com [academic.oup.com]
- 2. Azole and Amphotericin B MIC Values against *Aspergillus fumigatus*: High Agreement between Spectrophotometric and Visual Readings Using the EUCAST EDef 9.3.2 Procedure - PMC [pmc.ncbi.nlm.nih.gov]
- 3. mjpath.org.my [mjpath.org.my]
- 4. Single-Dose Pharmacodynamics of Amphotericin B against *Aspergillus* Species in an In Vitro Pharmacokinetic/Pharmacodynamic Model - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Antifungal Susceptibilities of *Cryptococcus neoformans* - PMC [pmc.ncbi.nlm.nih.gov]
- 6. jcdc.org [jcdc.org]
- 7. Patterns of Amphotericin B Killing Kinetics against Seven *Candida* Species - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Wild-Type MIC Distributions and Epidemiological Cutoff Values for Amphotericin B, Flucytosine, and Itraconazole and *Candida* spp. as Determined by CLSI Broth Microdilution - PMC [pmc.ncbi.nlm.nih.gov]

- 9. Minimum inhibitory concentrations of amphotericin B, azoles and caspofungin against *Candida* species are reduced by farnesol - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. mdpi.com [mdpi.com]
- 12. Fluconazole and amphotericin B susceptibility testing of *Cryptococcus neoformans*: Results of minimal inhibitory concentrations against 265 isolates from HIV-positive patients before and after two or more months of antifungal therapy | *Revista Iberoamericana de Micología* [elsevier.es]
- 13. Evaluation of the post-antifungal effect (PAFE) of amphotericin B and nystatin against 30 zygomycetes using two different media - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. In Vitro Susceptibilities of Zygomycetes to Combinations of Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 15. mdpi.com [mdpi.com]
- 16. *Frontiers* | In vitro Antifungal Susceptibility Profiles of *Cryptococcus neoformans* var. *grubii* and *Cryptococcus gattii* Clinical Isolates in Guangxi, Southern China [frontiersin.org]
- 17. academic.oup.com [academic.oup.com]
- 18. A comparison of the fungicidal activity of amphotericin B and posaconazole against Zygomycetes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Optimizing antifungal dosing for invasive *Cryptococcus* infections: minimum inhibitory concentration distributions and pharmacokinetic/pharmacodynamic insights from 2010–2023 Antimicrobial Testing Leadership and Surveillance data - PMC [pmc.ncbi.nlm.nih.gov]
- 20. academic.oup.com [academic.oup.com]
- To cite this document: BenchChem. [The Discovery and Enduring Legacy of Amphotericin B: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15723088/docs#the-discovery-and-enduring-legacy-of-amphotericin-b-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)